Cas no 38171-31-2 (N-Methyl-4-chlorophenethylamine)

N-Methyl-4-chlorophenethylamine structure
38171-31-2 structure
Product Name:N-Methyl-4-chlorophenethylamine
CAS No:38171-31-2
MF:C9H12ClN
MW:169.651281356812
MDL:MFCD06738716
CID:298127
PubChem ID:13589773
Update Time:2025-04-19

N-Methyl-4-chlorophenethylamine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chlorophenyl)-N-methylethanamine
    • N-Methyl-4-chlorophenethylamine
    • 4-chloro-N-methylBenzeneethanamine
    • Benzeneethanamine,4-chloro-N-methyl-
    • N-[2-(4-Chlorophenyl)ethyl]-N-methylamine
    • N-Methyl 4-Chlorophenethylamine
    • [2-(4-Chlorophenyl)ethyl]methylamine
    • [2-(4-chlorophenyl)ethyl](methyl)amine
    • N-Methyl-2-(4-chlorophenyl)ethylamine
    • BENZENEETHANAMINE, 4-CHLORO-N-METHYL-
    • [2-(4-CHLORO-PHENYL)-ETHYL]-METHYL-AMINE
    • 2-(4-chlorophenyl)-N-methylethan-1-amine
    • VCSUCPDSYSXLEX-UHFFFAOYSA-N
    • p-chloro-N-methyl-phenylethylamine
    • SBB052414
    • 2068AE
    • BDB
    • BDBM50262946
    • AKOS005266620
    • SCHEMBL681408
    • A824034
    • EN300-76527
    • SY002514
    • AB27728
    • CHEMBL452929
    • 2-(4-chlorophenyl)-N-methyl-ethanamine;N-Methyl-4-chlorophenethylamine
    • TS-02306
    • FT-0751948
    • 4-Chloro-N-Methyl-benzeneethanaMine
    • DTXSID40544519
    • BCP33690
    • MFCD06738716
    • 38171-31-2
    • DB-069645
    • MDL： MFCD06738716
    • Inchi： 1S/C9H12ClN/c1-11-7-6-8-2-4-9(10)5-3-8/h2-5,11H,6-7H2,1H3
    • InChI Key： VCSUCPDSYSXLEX-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CCNC

Computed Properties

  • Exact Mass: 169.06600
  • Monoisotopic Mass: 169.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.063±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 237.0±15.0 ºC (760 Torr),
  • Flash Point: 97.1±20.4 ºC,
  • Refractive Index: 1.525
  • Solubility: Slightly soluble (2 g/l) (25 º C),
  • PSA: 12.03000
  • LogP: 2.49280

N-Methyl-4-chlorophenethylamine Customs Data

  • HS CODE：2921199090
  • Customs Data：

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-Methyl-4-chlorophenethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M340443-50mg
N-Methyl-4-chlorophenethylamine
 38171-31-2
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 $ 50.00 2022-06-03
TRC
M340443-100mg
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 $ 65.00 2022-06-03
TRC
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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N-Methyl-4-chlorophenethylamine
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 ￥1958.0 2022-04-27
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY002514-0.25g
N-Methyl-4-chlorophenethylamine
 38171-31-2 >95%
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 ¥412.90 2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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N-Methyl-4-chlorophenethylamine
 38171-31-2 >95%
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 ¥1058.06 2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY002514-5g
N-Methyl-4-chlorophenethylamine
 38171-31-2 >95%
5g
 ¥3096.77 2025-04-15
eNovation Chemicals LLC
Y1131072-250mg
[2-(4-Chloro-phenyl)-ethyl]-methyl-amine
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 $155 2024-07-28
eNovation Chemicals LLC
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 $170 2024-07-28

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